N-(2H-1,3-benzodioxol-5-yl)-2-({9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H16N4O5S2/c1-24-14-5-3-2-4-13(14)19-17(31(24,26)27)9-21-20(23-19)30-10-18(25)22-12-6-7-15-16(8-12)29-11-28-15/h2-9H,10-11H2,1H3,(H,22,25)
• InChI Key: OIVDZTFQBLZNMH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16N4O5S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 895103-89-6

Description

N-(2H-1,3-benzodioxol-5-yl)-2-({9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C20H16N4O5S2 and its molecular weight is 456.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 456.05621197 g/mol and the complexity rating of the compound is 778. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

N-(2H-1,3-benzodioxol-5-yl)-2-({9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)acetamide is a complex organic compound with potential biological activity. This article reviews its biological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C21H18N4O5S2
• Molecular Weight : 470.52 g/mol
• Purity : Typically ≥ 95% .

The biological activity of this compound is hypothesized to be linked to its ability to interact with various molecular targets including enzymes and receptors. The unique structural features may allow it to modulate biological pathways effectively.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could act as a ligand for certain receptors, influencing cellular signaling.
• Antioxidant Activity : Given the presence of benzodioxole moieties, it may exhibit antioxidant properties.

Anticancer Activity

A study on structurally similar benzodioxole derivatives indicated that they possess significant anticancer properties through apoptosis induction in cancer cells . The proposed mechanism involves the activation of caspases and modulation of Bcl-2 family proteins.

Antimicrobial Activity

Benzodioxole derivatives have also been reported to exhibit antimicrobial properties against a range of pathogens. This activity is typically attributed to their ability to disrupt microbial cell membranes or inhibit essential enzymes .

Case Studies

• Study on Related Compounds : Research involving similar triazatricyclo compounds revealed their effectiveness in inhibiting tumor growth in xenograft models . This suggests that N-(2H-1,3-benzodioxol-5-yl)-2-{...} may have comparable effects.
• Antioxidant Studies : Compounds with similar structures have been shown to scavenge free radicals effectively, indicating potential use in oxidative stress-related conditions .

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Anticancer	Benzodioxole Derivatives	Induction of apoptosis in cancer cells
Antimicrobial	Triazatricyclo Compounds	Inhibition of bacterial growth
Antioxidant	Similar Structures	Free radical scavenging